Cas no 88150-29-2 (1H-Indole, 1-acetyl-6-methyl-)

• Product Name: 1H-Indole, 1-acetyl-6-methyl-
• CAS No: 88150-29-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 643087
• PubChem ID: 13310388
• Update Time: 2025-04-19

1H-Indole, 1-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-acetyl-6-methyl-
• 1-(6-methylindol-1-yl)ethanone

• Inchi： 1S/C11H11NO/c1-8-3-4-10-5-6-12(9(2)13)11(10)7-8/h3-7H,1-2H3
• InChI Key： QYEGNXQXGDOYCK-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22Ų